Cas no 2116542-19-7 (7,7’-(1,4-Butanediyl)bis(oxy)bis-2(1H)quinolinone)

• Product Name: 7,7’-(1,4-Butanediyl)bis(oxy)bis-2(1H)quinolinone
• CAS No: 2116542-19-7
• MF: C₂₂H₂₀N₂O₄
• MW: 376.405205726624
• MDL: MFCD32693183
• CID: 4558122
• Update Time: 2025-11-06

7,7’-(1,4-Butanediyl)bis(oxy)bis-2(1H)quinolinone Chemical and Physical Properties

Names and Identifiers

• SY264391
• 7-[4-[(2-oxo-1H-quinolin-7-yl)oxy]butoxy]-1H-quinolin-2-one
• 7,7 inverted exclamation mark -(Butane-1,4-diylbis(oxy))bis(quinolin-2(1H)-one)
• 7,7 Inverted exclamation mark-(Butane-1,4-diylbis(oxy))bis(quinolin-2(1H)-one)
• 7,7’-(1,4-Butanediyl)bis(oxy)bis-2(1H)quinolinone

• MDL： MFCD32693183
• Inchi： 1S/C22H20N2O4/c25-21-9-5-15-3-7-17(13-19(15)23-21)27-11-1-2-12-28-18-8-4-16-6-10-22(26)24-20(16)14-18/h3-10,13-14H,1-2,11-12H2,(H,23,25)(H,24,26)
• InChI Key： HUZZJLWJYPLYOL-UHFFFAOYSA-N
• SMILES： O(C1C=CC2C=CC(NC=2C=1)=O)CCCCOC1C=CC2C=CC(NC=2C=1)=O

Computed Properties

• Exact Mass: 376.14230712 g/mol
• Monoisotopic Mass: 376.14230712 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76.7
• Molecular Weight: 376.4

Additional information on 7,7’-(1,4-Butanediyl)bis(oxy)bis-2(1H)quinolinone

Exploring the Potential of 7,7’-(1,4-Butanediyl)bis(oxy)bis-2(1H)quinolinone (CAS No. 2116542-19-7) in Modern Research and Applications

The compound 7,7’-(1,4-Butanediyl)bis(oxy)bis-2(1H)quinolinone (CAS No. 2116542-19-7) has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This bis-quinolinone derivative, characterized by its 1,4-butanediyl linker, offers intriguing possibilities in pharmaceutical research, material science, and organic synthesis. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which could pave the way for novel therapeutic agents or functional materials.

One of the most compelling aspects of 7,7’-(1,4-Butanediyl)bis(oxy)bis-2(1H)quinolinone is its dual quinolinone core, which is known for its electron-rich aromatic system. This feature makes it a promising candidate for fluorescence-based applications, such as sensors or imaging probes. Recent studies have explored its potential in photodynamic therapy, where its ability to generate reactive oxygen species (ROS) under light irradiation could be harnessed for targeted treatments. The compound's CAS No. 2116542-19-7 is frequently searched in academic databases, reflecting its growing relevance in cutting-edge research.

In the realm of drug discovery, 7,7’-(1,4-Butanediyl)bis(oxy)bis-2(1H)quinolinone has been investigated for its potential as a kinase inhibitor or anti-inflammatory agent. Its extended conjugation system and hydrogen-bonding capabilities allow it to interact with biological targets in ways that simpler molecules cannot. This has led to inquiries about its structure-activity relationship (SAR), a topic often searched by medicinal chemists. Additionally, its synthetic accessibility from commercially available precursors makes it an attractive scaffold for library design in high-throughput screening.

Beyond biomedical applications, CAS No. 2116542-19-7 has also found interest in advanced materials. Its rigid yet flexible structure enables incorporation into polymeric networks or supramolecular assemblies, where it can impart unique optical or mechanical properties. Researchers are exploring its use in organic electronics, such as OLEDs or photovoltaic devices, due to its potential for charge transport and light absorption. These applications align with the global push toward sustainable technologies, a hot topic in both academic and industrial circles.

The synthesis of 7,7’-(1,4-Butanediyl)bis(oxy)bis-2(1H)quinolinone typically involves etherification reactions between hydroxyquinolinone derivatives and 1,4-dibromobutane, followed by purification via column chromatography. This process has been optimized to achieve high yields, as documented in recent patents and publications. Questions about its scalability and green chemistry alternatives are common among synthetic chemists, reflecting the broader trend toward environmentally friendly synthesis.

Analytical characterization of CAS No. 2116542-19-7 relies heavily on NMR spectroscopy, mass spectrometry, and X-ray crystallography. Its crystalline form has been particularly studied to understand intermolecular interactions and packing motifs, which are critical for solid-state applications. The compound's thermal stability and solubility profile are also frequently researched, as these properties dictate its suitability for various formulations.

As interest in multi-functional compounds grows, 7,7’-(1,4-Butanediyl)bis(oxy)bis-2(1H)quinolinone stands out for its versatility. Its ability to serve as both a building block and a functional moiety makes it valuable in convergent synthesis strategies. Future research directions may focus on its derivatization to enhance specific properties or explore new applications, such as catalysis or nanotechnology. With its CAS No. 2116542-19-7 increasingly appearing in cross-disciplinary studies, this compound is poised to remain a subject of intense investigation in the coming years.